Cas no 194426-97-6 (1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione)

1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione structure
194426-97-6 structure
Product Name:1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione
CAS No:194426-97-6
MF:C16H22O4
MW:278.343485355377
CID:2788502
Update Time:2023-08-07

1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1,6-BIS(2-OXOCYCLOPENTYL)HEXANE-1,6-DIONE
    • 1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione
    • Inchi: 1S/C16H22O4/c17-13(11-5-3-9-15(11)19)7-1-2-8-14(18)12-6-4-10-16(12)20/h11-12H,1-10H2
    • InChI Key: SPJCPXMQEROBGN-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1C(CCCCC(C1C(CCC1)=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 384
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.3

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